Cas no 127085-34-1 (2-Butenamide, 3-methoxy-N-(phenylmethyl)-, (E)-)

• Product Name: 2-Butenamide, 3-methoxy-N-(phenylmethyl)-, (E)-
• CAS No: 127085-34-1
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1221122
• PubChem ID: 71340513
• Update Time: 2025-04-20

2-Butenamide, 3-methoxy-N-(phenylmethyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, 3-methoxy-N-(phenylmethyl)-, (E)-
• N-benzyl-3-methoxybut-2-enamide
• DTXSID00767681
• 127085-34-1

• Inchi： 1S/C12H15NO2/c1-10(15-2)8-12(14)13-9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3,(H,13,14)
• InChI Key： QVWXJJIANSRTIP-UHFFFAOYSA-N
• SMILES： O(C)C(C)=CC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33